Cas no 2089255-09-2 (1-(oxan-2-yl)cyclobutan-1-amine hydrochloride)

• Product Name: 1-(oxan-2-yl)cyclobutan-1-amine hydrochloride
• CAS No: 2089255-09-2
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• CID: 4636257
• Update Time: 2025-09-23

1-(oxan-2-yl)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(oxan-2-yl)cyclobutan-1-amine hydrochloride

• Inchi： 1S/C9H17NO.ClH/c10-9(5-3-6-9)8-4-1-2-7-11-8;/h8H,1-7,10H2;1H
• InChI Key： ISEVFBXKUUPRGJ-UHFFFAOYSA-N
• SMILES： NC1(CCC1)C1OCCCC1.Cl

Additional information on 1-(oxan-2-yl)cyclobutan-1-amine hydrochloride

Research Brief on 1-(oxan-2-yl)cyclobutan-1-amine hydrochloride (CAS: 2089255-09-2): Recent Advances and Applications

1-(oxan-2-yl)cyclobutan-1-amine hydrochloride (CAS: 2089255-09-2) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

The compound's unique structure, featuring a cyclobutane ring fused with a tetrahydropyran (oxane) moiety, has been explored for its ability to modulate biological targets. Recent publications have demonstrated its utility in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of 1-(oxan-2-yl)cyclobutan-1-amine hydrochloride as a key intermediate in the development of selective PI3K inhibitors, which showed promising anti-tumor activity in preclinical models.

In addition to its role in oncology, this compound has also been investigated for its potential in central nervous system (CNS) disorders. A recent patent application (WO2023056321) disclosed its incorporation into novel serotonin receptor modulators, suggesting possible applications in depression and anxiety disorders. The hydrochloride salt form (CAS: 2089255-09-2) has been particularly emphasized due to its improved solubility and bioavailability compared to the free base form.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 1-(oxan-2-yl)cyclobutan-1-amine hydrochloride. A 2024 paper in Organic Process Research & Development described a scalable, green chemistry approach using continuous flow technology, which reduced the number of steps from traditional batch processes while maintaining high yield (82%) and purity (>99%). This development is particularly significant for potential industrial-scale production.

Pharmacokinetic studies of derivatives containing this scaffold have shown favorable drug-like properties, including good metabolic stability and blood-brain barrier penetration. However, challenges remain in fully characterizing its safety profile, as recent toxicology studies have noted dose-dependent hepatotoxicity in some animal models. Ongoing structure-activity relationship (SAR) studies aim to mitigate these effects while preserving therapeutic efficacy.

The versatility of 1-(oxan-2-yl)cyclobutan-1-amine hydrochloride is further evidenced by its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules, as reported in a 2023 Nature Chemical Biology publication. Researchers utilized its rigid structure as a linker component to develop novel EGFR degraders, demonstrating the compound's value in emerging therapeutic modalities beyond traditional small molecule drugs.

Looking forward, the scientific community anticipates expanded applications of this compound, particularly in targeted protein degradation and covalent inhibitor design. Several pharmaceutical companies have included derivatives of 1-(oxan-2-yl)cyclobutan-1-amine hydrochloride in their preclinical pipelines, with potential indications ranging from oncology to neurodegenerative diseases. Continued research into its fundamental chemistry and biology will likely uncover additional therapeutic opportunities for this structurally unique scaffold.